5-(3-fluorobenzyl)-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl][1,3]dioxolo[4,5-g]quinazoline-6,8(5H,7H)-dione
Description
Properties
CAS No. |
894933-04-1 |
|---|---|
Molecular Formula |
C25H17FN4O5 |
Molecular Weight |
472.432 |
IUPAC Name |
5-[(3-fluorophenyl)methyl]-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-[1,3]dioxolo[4,5-g]quinazoline-6,8-dione |
InChI |
InChI=1S/C25H17FN4O5/c26-17-8-4-5-15(9-17)12-29-19-11-21-20(33-14-34-21)10-18(19)24(31)30(25(29)32)13-22-27-23(28-35-22)16-6-2-1-3-7-16/h1-11H,12-14H2 |
InChI Key |
QBBNGTBJNGZWCV-UHFFFAOYSA-N |
SMILES |
C1OC2=C(O1)C=C3C(=C2)C(=O)N(C(=O)N3CC4=CC(=CC=C4)F)CC5=NC(=NO5)C6=CC=CC=C6 |
solubility |
not available |
Origin of Product |
United States |
Biological Activity
The compound 5-(3-fluorobenzyl)-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl][1,3]dioxolo[4,5-g]quinazoline-6,8(5H,7H)-dione is a novel derivative that incorporates both a quinazoline and an oxadiazole moiety. These structural features are known for their diverse biological activities, particularly in the fields of anticancer and anti-inflammatory research. This article explores the biological activity of this compound based on existing literature and research findings.
Chemical Structure and Synthesis
The synthesis of this compound typically involves multi-step reactions that incorporate the oxadiazole and quinazoline frameworks. The introduction of the 3-fluorobenzyl group is achieved through specific alkylation methods that enhance the biological efficacy of the final product. The presence of electron-withdrawing groups like fluorine is crucial for increasing biological activity due to their effects on electronic properties.
Biological Activity Overview
The biological activities of compounds containing the 1,2,4-oxadiazole moiety have been extensively studied. Here are some key findings related to similar compounds and their activities:
Anticancer Activity
-
Mechanism of Action : Compounds with oxadiazole structures have shown significant anticancer properties through various mechanisms:
- Inhibition of cell proliferation by inducing apoptosis.
- Modulation of key signaling pathways such as those involving EGFR and VEGF .
- Interaction with DNA structures leading to cytotoxic effects.
-
Case Studies :
- A study reported that derivatives of oxadiazole exhibited IC50 values ranging from 0.12 to 2.78 µM against various cancer cell lines including MCF-7 (breast cancer) and HCT-116 (colon cancer) .
- Another investigation highlighted that compounds similar to the target compound increased p53 expression levels and activated caspase pathways in MCF-7 cells, leading to apoptosis .
| Compound | Cell Line | IC50 Value (µM) | Mechanism |
|---|---|---|---|
| Compound A | MCF-7 | 0.48 | Apoptosis induction |
| Compound B | HCT-116 | 1.54 | EGFR inhibition |
| Target Compound | MDA-MB-231 | TBD | TBD |
Anti-inflammatory Activity
Compounds containing oxadiazole rings have also been noted for their anti-inflammatory properties:
- They inhibit pro-inflammatory cytokines and enzymes like COX and LOX.
- Some studies suggest that modifications in the structure can enhance these effects significantly.
Pharmacological Profile
The pharmacological profile of 5-(3-fluorobenzyl)-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl][1,3]dioxolo[4,5-g]quinazoline-6,8(5H,7H)-dione indicates potential therapeutic applications in oncology and inflammation management. The incorporation of fluorinated groups often correlates with improved bioavailability and metabolic stability.
Future Directions
Further research is warranted to explore:
- In Vivo Studies : To assess the therapeutic efficacy and safety profile in animal models.
- Structure-Activity Relationship (SAR) : To optimize modifications for enhanced potency.
- Clinical Trials : To evaluate its effectiveness in human subjects against specific cancers or inflammatory diseases.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The compound shares structural motifs with other quinazoline and oxadiazole derivatives. Key comparisons include:
- Fluorine vs. Methyl Groups: The 3-fluorobenzyl group in the target compound may enhance metabolic stability and binding affinity compared to non-fluorinated analogues due to fluorine’s electronegativity.
- Oxadiazole vs.
Computational Similarity Analysis
Using Tanimoto and Dice similarity indices (bit-based fingerprints), the target compound likely shares moderate-to-high similarity with:
- compound : Both contain oxadiazole-methyl and dioxolo-quinazoline motifs. A Tanimoto score >0.7 (typical for structurally related compounds) would suggest overlapping bioactivity.
- compound : Lower similarity due to absence of dioxolo and oxadiazole groups, but shared fluorophenyl groups might indicate partial target overlap.
Bioactivity Clustering
Hierarchical clustering () based on bioactivity profiles would group the target compound with other quinazoline-diones and oxadiazoles. Key observations:
- Fluorobenzyl Group : Fluorinated aromatic systems often correlate with improved blood-brain barrier penetration, relevant for CNS-targeted therapies.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
